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Compound of Interest

Compound Name: CLIP (86-100)

Cat. No.: B612705

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CLIP (86-100), a peptide fragment of the class II-

associated invariant chain peptide used in immunological research.[1][2] Adherence to these

protocols is essential to ensure personal safety and maintain the integrity of the peptide.

Personal Protective Equipment (PPE)
When handling CLIP (86-100), especially in its lyophilized powder form, a comprehensive

approach to personal protection is necessary to minimize exposure. The following table

summarizes the recommended PPE based on standard laboratory practices for handling

bioactive peptides.[3][4][5][6]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Should meet ANSI Z87.1

standards.[4]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard

during reconstitution or other

procedures.[4]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be changed

immediately after any contact

with the peptide.[4][5]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

[4][5]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized peptide to

prevent inhalation of dust

particles.[4][6]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[4]
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Proper handling is critical to both user safety and the stability of CLIP (86-100). Peptides are

often sensitive to environmental factors such as moisture, temperature, and oxygen.[3][7]

Receiving and Storage of Lyophilized Peptide:

Inspection: Upon receipt, inspect the package for any damage. Verify that the contents

match the order.

Storage Conditions: Store the lyophilized peptide at -20°C or -80°C for long-term stability.[7]

[8][9] For short-term storage (under two weeks), 4°C is acceptable.[8]

Protection: Keep the vial tightly sealed and protected from light and moisture.[7][8] Storing in

a desiccator is recommended to prevent moisture absorption.[7]

Handling and Weighing the Lyophilized Peptide:

Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator.

This prevents condensation from forming inside the vial, which can degrade the peptide.[4]

[9]

Controlled Environment: Whenever possible, handle the lyophilized powder in a ventilated

fume hood or a designated clean area to minimize inhalation and contamination risks.[3]

Weighing: Weigh the desired amount of peptide quickly. Use appropriate, calibrated weighing

equipment.

Resealing: Tightly reseal the vial immediately after weighing. For long-term storage, consider

flushing the container with an inert gas like nitrogen or argon.[3][7]

Reconstitution (Solubilization) Protocol:

Solvent Selection: The appropriate solvent will depend on the peptide's specific amino acid

sequence and the experimental requirements. For many peptides, sterile, distilled water or a

suitable buffer is the first choice.[9]

Aseptic Technique: Use sterile equipment and solutions to prevent microbial contamination.

[8]
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Dissolving the Peptide: Slowly add the solvent to the vial containing the lyophilized peptide.

Gently swirl or vortex to dissolve the peptide completely. Avoid vigorous shaking, which can

cause aggregation.[8]

Storage of Peptide Solutions:

For immediate use, keep the solution on ice.

For short-term storage, refrigerate at 2-8°C.

For long-term storage, create single-use aliquots to avoid repeated freeze-thaw cycles,

which can degrade the peptide.[3][9] Store these aliquots at -20°C or -80°C.[3][7] Peptide

solutions are less stable than their lyophilized form.[3]

Disposal Plan
All materials that have come into contact with CLIP (86-100) should be considered chemical

waste.

Solid Waste: Used vials, pipette tips, and gloves should be placed in a designated, sealed

waste container.

Liquid Waste: Unused or contaminated peptide solutions should be collected in a clearly

labeled waste container.

Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations

for chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for the safe handling of lyophilized

peptides like CLIP (86-100) in a laboratory setting.
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Caption: Workflow for Safe Handling of Lyophilized Peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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